Cas no 1431412-39-3 (4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid)

4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid structure
1431412-39-3 structure
Product Name:4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
CAS No:1431412-39-3
MF:C8H5ClN2O2S
MW:228.655499219894
CID:2118572
Update Time:2023-11-19

4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
    • 4-chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxylic acid
    • RALMOJSQCDNKCG-UHFFFAOYSA-N
    • CID 90389256
    • Thieno[3,2-d]pyrimidine-6-carboxylic acid, 4-chloro-7-methyl-
    • Inchi: 1S/C8H5ClN2O2S/c1-3-4-6(7(9)11-2-10-4)14-5(3)8(12)13/h2H,1H3,(H,12,13)
    • InChI Key: RALMOJSQCDNKCG-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(C)=C(C(=O)O)S2)N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Topological Polar Surface Area: 91.3

Experimental Properties

  • Density: 1.630±0.06 g/cm3(Predicted)
  • Boiling Point: 440.7±40.0 °C(Predicted)
  • pka: 1.55±0.30(Predicted)

4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089006235-1g
4-Chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxylic acid
1431412-39-3 95%
1g
550.76 USD 2021-06-01
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